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Compound of Interest

Compound Name:
Methyl 2-bromo-6-

hydroxybenzoate

CAS No.: 113763-37-4

Cat. No.: B3030946

Get Quote

Abstract & Strategic Value
Methyl 2-bromo-6-hydroxybenzoate (also known as methyl 6-bromosalicylate) is a high-

value trisubstituted benzene scaffold characterized by a "push-pull" electronic environment and

a sterically congested core. Its utility stems from three orthogonal reactive handles:

The Aryl Bromide (C2): A handle for transition-metal-catalyzed cross-coupling (Suzuki,

Sonogashira, Buchwald-Hartwig).

The Phenolic Hydroxyl (C6): A nucleophilic site for etherification or a directing group for C-H

activation.

The Methyl Ester (C1): An electrophilic trap for cyclization or further functionalization.

This specific isomer is a "privileged structure" for the synthesis of xanthones, chromones, and

biaryl atropisomers used in drug discovery. Its 1,2,6-substitution pattern allows for rapid access
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to tricyclic cores found in natural products (e.g., psorospermin) and bioactive kinase inhibitors.

Chemical Profile
Property Data

Chemical Name Methyl 2-bromo-6-hydroxybenzoate

CAS Number 113763-37-4

Molecular Formula C₈H₇BrO₃

Molecular Weight 231.04 g/mol

Structure Benzene ring with -COOMe (1), -Br (2), -OH (6)

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DCM, THF, EtOAc, MeOH; sparingly

soluble in hexanes

Key Hazard
Skin/Eye Irritant (H315, H319); Handle with

standard PPE

Divergent Synthetic Workflows[1]
The following diagram illustrates the versatility of this building block. By selecting the

appropriate initial transformation, researchers can access distinct chemical spaces.
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Figure 1: Divergent synthesis map showing access to biaryls, xanthones, and benzofurans

from the parent scaffold.

Application Protocols
Protocol A: Synthesis of Biaryl Scaffolds via Suzuki-
Miyaura Coupling
Context: The ortho-hydroxyl and ortho-ester groups create significant steric hindrance around

the bromine. Standard conditions (e.g., Pd(PPh₃)₄) often fail or proceed sluggishly. This

protocol utilizes SPhos, a bulky, electron-rich ligand designed to facilitate oxidative addition in

hindered substrates.

Materials:

Methyl 2-bromo-6-hydroxybenzoate (1.0 equiv)

Arylboronic acid (1.5 equiv)

Pd(OAc)₂ (2-5 mol%)

SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4-10 mol%)

K₃PO₄ (3.0 equiv)

Solvent: Toluene/Water (10:1 v/v)

Step-by-Step Procedure:

Setup: In a glovebox or under argon flow, charge a resealable reaction vial with Methyl 2-
bromo-6-hydroxybenzoate (231 mg, 1.0 mmol), Arylboronic acid (1.5 mmol), Pd(OAc)₂ (11

mg, 0.05 mmol), SPhos (41 mg, 0.10 mmol), and finely ground K₃PO₄ (636 mg, 3.0 mmol).

Solvation: Add degassed Toluene (4 mL) and Water (0.4 mL). The biphasic system is crucial

for dissolving the inorganic base.

Reaction: Seal the vial and heat to 90°C for 12–18 hours. Vigorous stirring is essential to

ensure phase transfer.
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Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting bromide (Rf ~0.5) should

disappear.

Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with 1M HCl (10

mL) to neutralize the phenoxide (ensure pH < 7). Wash with brine, dry over Na₂SO₄, and

concentrate.

Purification: Flash chromatography on silica gel.

Expert Insight: The free phenolic -OH can poison certain catalysts. If yields are <50%, protect

the phenol as a MOM-ether (Methoxymethyl ether) prior to coupling.

Protocol B: One-Pot Synthesis of Xanthones (Aryne
Insertion Strategy)
Context: This is an advanced "cascade" sequence. Instead of a stepwise Ullmann ether

synthesis followed by Friedel-Crafts, this protocol generates an aryne intermediate in situ,

which undergoes nucleophilic attack by the salicylate and subsequent cyclization.

Mechanism:

Formation of a benzyne intermediate from a silyl-aryl-triflate precursor.

Nucleophilic attack by the phenoxide of Methyl 2-bromo-6-hydroxybenzoate (acting as the

nucleophile here requires modifying the starting material to the non-brominated analog, OR

using the bromide as the electrophile in a classic Ullmann).

Correction: For Methyl 2-bromo-6-hydroxybenzoate, the Bromine is the electrophile.

The classic route is Ullmann Ether Synthesis followed by Cyclization.

Revised Protocol (Classic Ullmann-Cyclization):

Materials:

Methyl 2-bromo-6-hydroxybenzoate (1.0 equiv)

Substituted Phenol (e.g., 4-methoxyphenol) (1.2 equiv)[1]
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CuI (10 mol%)

Ligand: N,N-Dimethylglycine or 2,2,6,6-tetramethylheptane-3,5-dione (20 mol%)

Cs₂CO₃ (2.0 equiv)

Solvent: Dioxane or DMF[2]

Step-by-Step Procedure:

Coupling (Step 1): Combine the benzoate (1.0 mmol), phenol (1.2 mmol), CuI (19 mg),

Ligand, and Cs₂CO₃ in dry Dioxane (5 mL). Heat at 110°C for 24 hours under Argon.

Workup: Filter through Celite, concentrate, and purify the intermediate diaryl ether.

Cyclization (Step 2): Dissolve the diaryl ether intermediate in Eaton's Reagent (10% P₂O₅ in

Methanesulfonic acid) (2 mL per mmol).

Reaction: Stir at 80°C for 2-4 hours. The ester is hydrolyzed and the resulting acid cyclizes

onto the electron-rich ring.

Quench: Pour slowly onto crushed ice. The Xanthone product usually precipitates as a solid.

Filter and wash with water.

Troubleshooting & Optimization Matrix
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Issue Probable Cause Corrective Action

Low Conversion (Suzuki)
Pd catalyst poisoning by free -

OH

Protect -OH with MOM-Cl or

Bn-Br before coupling.

Protodebromination Reaction temperature too high
Lower temp to 70°C; switch to

Pd(dppf)Cl₂.

Incomplete Cyclization Ester hydrolysis is slow

Hydrolyze ester to acid

(LiOH/THF) first, then use

SOCl₂/AlCl₃ for cyclization.

Black Precipitate Pd black formation (instability)

Add additional ligand (SPhos)

or switch to precatalyst (e.g.,

XPhos Pd G2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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